Cas no 39976-03-9 (2-(Hydroxymethyl)-N-methylbenzamide)
2-(Hydroxymethyl)-N-methylbenzamide is a versatile organic compound known for its amide functionality. This compound offers enhanced solubility in various organic solvents, making it suitable for diverse chemical reactions. Its methyl groups provide stability and increased reactivity, while the hydroxymethyl group offers versatility in synthesis. The compound's structural properties make it a valuable intermediate in the production of pharmaceuticals and fine chemicals.
39976-03-9 structure
Product Name:2-(Hydroxymethyl)-N-methylbenzamide
CAS No:39976-03-9
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD00157782
CID:1057333
PubChem ID:4147605
Update Time:2025-06-20
2-(Hydroxymethyl)-N-methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(Hydroxymethyl)-N-methylbenzamide
- 2-Hydroxymethyl-benzoesaeure-methylamid
- 2-hydroxymethyl-benzoic acid methylamide
- CS-0187784
- 39976-03-9
- DB-226690
- ST5446612
- SB76708
- AC6068
- SY022656
- N-methyl-2-hydroxymethylbenzamide
- MFCD00157782
- Benzamide, 2-(hydroxymethyl)-N-methyl-
- ALBB-023845
- AKOS003398994
- A873516
- SCHEMBL6868432
- LS-07586
-
- MDL： MFCD00157782
- Inchi： 1S/C9H11NO2/c1-10-9(12)8-5-3-2-4-7(8)6-11/h2-5,11H,6H2,1H3,(H,10,12)
- InChI Key： BFJCVRGMNCURHB-UHFFFAOYSA-N
- SMILES： OCC1C=CC=CC=1C(NC)=O
Computed Properties
- Exact Mass: 165.07900
- Monoisotopic Mass: 165.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 363.3±25.0 °C at 760 mmHg
- Flash Point: 173.5±23.2 °C
- PSA: 52.82000
- LogP: 1.11330
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
2-(Hydroxymethyl)-N-methylbenzamide Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(Hydroxymethyl)-N-methylbenzamide Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(Hydroxymethyl)-N-methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CG704-50mg |
2-(Hydroxymethyl)-N-methylbenzamide |
39976-03-9 | 95+% | 50mg |
201.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CG704-1g |
2-(Hydroxymethyl)-N-methylbenzamide |
39976-03-9 | 95+% | 1g |
1480.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CG704-200mg |
2-(Hydroxymethyl)-N-methylbenzamide |
39976-03-9 | 95+% | 200mg |
458.0CNY | 2021-07-15 | |
| TRC | H949213-10mg |
2-(hydroxymethyl)-N-methylbenzamide |
39976-03-9 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H949213-50mg |
2-(hydroxymethyl)-N-methylbenzamide |
39976-03-9 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | H949213-100mg |
2-(hydroxymethyl)-N-methylbenzamide |
39976-03-9 | 100mg |
$ 95.00 | 2022-06-04 | ||
| Apollo Scientific | OR470601-5g |
2-(Hydroxymethyl)-N-methylbenzamide |
39976-03-9 | 5g |
£410.00 | 2025-02-20 | ||
| abcr | AB414363-500 mg |
2-(Hydroxymethyl)-N-methylbenzamide |
39976-03-9 | 500MG |
€195.40 | 2022-08-31 | ||
| abcr | AB414363-1 g |
2-(Hydroxymethyl)-N-methylbenzamide |
39976-03-9 | 1g |
€228.00 | 2022-08-31 | ||
| Alichem | A019143229-5g |
2-(Hydroxymethyl)-N-methylbenzamide |
39976-03-9 | 95% | 5g |
$400.00 | 2023-09-02 |
2-(Hydroxymethyl)-N-methylbenzamide Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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